Cas no 6305-31-3 (2-(2-phenylethyl)-1,3-benzothiazole)

• Product Name: 2-(2-phenylethyl)-1,3-benzothiazole
• CAS No: 6305-31-3
• MF: C₁₅H₁₃NS
• MW: 239.335422277451
• CID: 1644703
• PubChem ID: 237499
• Update Time: 2025-04-21

2-(2-phenylethyl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-phenylethyl)-1,3-benzothiazole
• 2-phenethylbenzo[d]thiazole
• 2-Phenaethyl-benzothiazol
• SureCN88596
• [2-(2-Phenylethyl)phenyl]amine hydrochloride
• 2-phenethylbenzothiazole
• 2-phenethylaniline
• 2-Amino-bibenzyl
• ZINC01746581
• 2-phenethyl-benzothiazole
• 2-(2-phenylethyl)-benzenamine
• AKOS004904642
• NSC210905
• BB 0253830
• bibenzyl-2-ylamine
• 2-(2-phenylethyl)benzothiazole
• 2-(phenylethyl)benzothiazole
• 1-(2-aminophenyl)-2-phenylethane
• Bibenzyl-2-ylamin
• AC1L7DPI
• 2-Amino-dibenzyl
• Bibenzyl-2-ylamin;bibenzyl-2-ylamine;2-phenethylaniline;2-Amino-bibenzyl;2-phenethylbenzothiazole;2-Amino-dibenzyl;2-Phenaethyl-benzothiazol;
• NSC41109
• 6305-31-3
• CHEMBL2238408
• DTXSID70978989
• SCHEMBL11795321
• NSC-41109

• Inchi： 1S/C15H13NS/c1-2-6-12(7-3-1)10-11-15-16-13-8-4-5-9-14(13)17-15/h1-9H,10-11H2
• InChI Key： VOSDXZQHHPRCQX-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 239.07700
• Monoisotopic Mass: 239.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13000
• LogP: 4.08150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles